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Compound of Interest

Compound Name:
Ethylene glycol bis-

mercaptoacetate

Cat. No.: B13152910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the early scientific investigations surrounding Ethylene glycol
bis-mercaptoacetate, a dithiol compound with applications in polymer chemistry and materials

science. While detailed pre-1980 research articles focusing exclusively on this compound are

scarce in readily accessible literature, this document pieces together information from related

studies, patent literature, and modern data sources to provide a comprehensive overview of its

foundational science. The guide focuses on its synthesis, physical and chemical properties,

and early toxicological considerations, presenting the available data in a structured format for

clarity and comparative analysis.

Physicochemical Properties
Ethylene glycol bis-mercaptoacetate is a colorless liquid with a characteristic unpleasant

odor. The following table summarizes its key physical and chemical properties based on

available data. It is important to note that much of this data is from contemporary sources, as

specific pre-1980 characterization studies were not identified in the search.
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Property Value

Molecular Formula C6H10O4S2

Molecular Weight 210.27 g/mol

CAS Number 123-81-9

Density 1.32 g/cm³ at 20 °C

Boiling Point 137-139 °C at 2 hPa

Appearance Colorless liquid

Odor Unpleasant, characteristic of mercaptans

Early Synthesis Methodologies
Detailed experimental protocols for the synthesis of Ethylene glycol bis-mercaptoacetate
from before 1980 are not readily available in published scientific journals. However, based on

the general understanding of esterification reactions from that era and information from related

patent literature, a likely synthetic route would involve the direct esterification of thioglycolic

acid with ethylene glycol.

Key Experimental Steps:

Reaction: The synthesis would involve reacting two equivalents of thioglycolic acid with one

equivalent of ethylene glycol.

Catalyst: An acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, would likely have

been used to accelerate the reaction.

Water Removal: A crucial step in driving the esterification to completion would be the

removal of water formed during the reaction. This was commonly achieved through

azeotropic distillation, often using a solvent like benzene or toluene with a Dean-Stark

apparatus.

Purification: The crude product would then be purified. This could involve washing with a

basic solution to remove unreacted acid, followed by distillation under reduced pressure to
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obtain the pure diester.

The following diagram illustrates the probable synthetic pathway.
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Caption: Probable synthesis of Ethylene glycol bis-mercaptoacetate.

Early Toxicological Profile
Specific toxicological studies on Ethylene glycol bis-mercaptoacetate from before 1980 are

not well-documented in the available literature. However, the toxicological profile of its

constituent parts, thioglycolic acid and ethylene glycol, was a subject of study. It is reasonable

to infer that the toxicity of the diester would be related to these components, particularly

through hydrolysis back to the parent acid and alcohol.

Early research on thioglycolic acid and its salts indicated potential for skin irritation and

sensitization, particularly in the context of their use in cosmetics like permanent wave solutions.

The primary toxicological concern with ethylene glycol, established in early studies, is its

metabolism in the body to toxic byproducts, including glycolic acid and oxalic acid, which can

lead to metabolic acidosis and kidney damage.

The following table summarizes the known toxicological information for the parent compounds,

which would have informed the handling and use of Ethylene glycol bis-mercaptoacetate in

its early applications.
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Compound Toxicological Endpoint
Observations from Early
Studies

Thioglycolic Acid & Salts Skin Irritation

Known to cause skin irritation,

with effects dependent on

concentration and duration of

exposure.

Skin Sensitization

Recognized as a potential skin

sensitizer, particularly with

repeated contact.

Ethylene Glycol Acute Toxicity

Ingestion can lead to central

nervous system depression,

followed by cardiopulmonary

and renal effects.

Metabolism

Metabolized to toxic acids

(glycolic and oxalic acid),

causing metabolic acidosis

and kidney damage due to

oxalate crystal formation.

The logical relationship for considering the toxicity of Ethylene glycol bis-mercaptoacetate is

illustrated in the following diagram.
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Caption: Inferred toxicological pathway for the subject compound.

Early Applications
Based on patent literature from the mid-20th century, Ethylene glycol bis-mercaptoacetate
and similar dithiol esters were primarily investigated for their utility in polymer chemistry. Their

functional thiol groups made them suitable for use as:

Chain Transfer Agents: In free-radical polymerization, these molecules could be used to

control the molecular weight of polymers.

Crosslinking Agents: The two thiol groups could react with other polymers to form crosslinked

networks, enhancing the mechanical properties and thermal stability of the material.

Monomers: The compound itself could serve as a monomer in condensation polymerization

reactions to create sulfur-containing polyesters with unique properties.

The following workflow visualizes its role in polymer modification.
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Caption: Role as a chain transfer agent in polymerization.

In conclusion, while specific, detailed pre-1980 research on Ethylene glycol bis-
mercaptoacetate is not abundant, a foundational understanding of its synthesis, properties,

and early applications can be constructed from the broader chemical knowledge of the time. Its

role as a precursor in polymer science appears to be the primary driver of early interest in this

and related dithiol compounds. The toxicological considerations were likely inferred from the

known hazards of its parent molecules, thioglycolic acid and ethylene glycol. Further archival

research into specialized polymer and industrial chemistry journals of the era may yet uncover

more specific details about the early life of this versatile chemical.

To cite this document: BenchChem. [Unveiling the Early Scientific Landscape of Ethylene
Glycol Bis-mercaptoacetate: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13152910#early-studies-on-ethylene-
glycol-bis-mercaptoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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